Cas no 2171734-37-3 (3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171734-37-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5949316
• PubChem ID: 165806335
• Update Time: 2025-06-23

3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3,3-dimethylpentan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1527810
• 2171734-37-3

• Inchi： 1S/C26H32N2O5/c1-5-26(3,4)16(2)27-24(31)22(14-23(29)30)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QAWHUYAXNBHJJE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)C(C)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(3,3-Dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171734-37-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a carbamoyl moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of advanced biomolecules and therapeutic agents.

Recent studies have highlighted the importance of this compound in the development of peptide-based drugs. The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during the synthesis process. This compound's ability to act as a versatile building block has made it indispensable in the construction of complex peptide architectures. Researchers have demonstrated that the use of this compound can significantly enhance the efficiency and specificity of peptide synthesis, leading to the creation of novel therapeutic agents with improved pharmacokinetic properties.

Another area where this compound has shown promise is in the field of bioconjugation. The carbamoyl group present in its structure enables it to form stable amide bonds with other biomolecules, such as proteins and nucleic acids. This property has been exploited in the development of targeted drug delivery systems, where the compound serves as a linker between therapeutic payloads and targeting ligands. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient conjugation reactions under mild conditions.

The synthesis of 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the preparation of the Fmoc group, followed by its coupling with the carbamoyl-containing propanoic acid backbone. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, this compound has been extensively used in the synthesis of cyclic peptides, which are known for their potent biological activities and stability. By incorporating this compound into cyclic peptide frameworks, scientists have been able to design molecules with enhanced affinity for specific biological targets, such as enzymes and receptors. These advancements have opened new avenues for drug discovery and development, particularly in the treatment of diseases such as cancer and infectious disorders.

Moreover, the use of this compound in enzymatic catalysis has been explored as a means to accelerate peptide bond formation. By leveraging its unique chemical properties, researchers have developed novel enzymatic systems that can efficiently synthesize complex peptides under mild conditions. This approach not only improves the scalability of peptide production but also reduces costs associated with traditional synthetic methods.

Looking ahead, ongoing research is focused on expanding the versatility of this compound by introducing additional functional groups or modifying its existing structure. For instance, efforts are underway to develop analogs with enhanced solubility or bioavailability, which could further broaden its applicability in drug development. Additionally, investigations into its compatibility with emerging technologies, such as CRISPR-based gene editing systems, are expected to unlock new potential uses in biotechnology.

In conclusion, 3-(3,3-dimethylpentan-2-yl)carbamoyl-3-{(9H-fluoren